3-(Methylthio)-1-propanol
3-(Methylthio)-1-propanol
3-Methylthiopropanol, also known as methionol or fema 3415, belongs to the class of organic compounds known as dialkylthioethers. These are organosulfur compounds containing a thioether group that is substituted by two alkyl groups. 3-Methylthiopropanol is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). 3-Methylthiopropanol has been primarily detected in feces. Within the cell, 3-methylthiopropanol is primarily located in the cytoplasm. 3-Methylthiopropanol exists in all eukaryotes, ranging from yeast to humans. 3-Methylthiopropanol participates in a number of enzymatic reactions. In particular, 3-methylthiopropanol can be biosynthesized from propan-1-ol. 3-Methylthiopropanol can also be converted into 3-methylthiopropyl acetate. 3-Methylthiopropanol is a sweet, onion, and potato tasting compound that can be found in a number of food items such as celery leaves, onion-family vegetables, chives, and nance. This makes 3-methylthiopropanol a potential biomarker for the consumption of these food products.
3-methylthiopropanol is an alkyl sulfide that is propan-1-ol substituted by a methylsulfanyl group at position 3. It is a volatile compound found in wines and produced during fermentation. It has a role as a Saccharomyces cerevisiae metabolite. It is an aliphatic sulfide and a methyl sulfide. It derives from a propan-1-ol.
3-methylthiopropanol is an alkyl sulfide that is propan-1-ol substituted by a methylsulfanyl group at position 3. It is a volatile compound found in wines and produced during fermentation. It has a role as a Saccharomyces cerevisiae metabolite. It is an aliphatic sulfide and a methyl sulfide. It derives from a propan-1-ol.
Brand Name:
Vulcanchem
CAS No.:
505-10-2
VCID:
VC0020129
InChI:
InChI=1S/C4H10OS/c1-6-4-2-3-5/h5H,2-4H2,1H3
SMILES:
CSCCCO
Molecular Formula:
C4H10OS
Molecular Weight:
106.19 g/mol
3-(Methylthio)-1-propanol
CAS No.: 505-10-2
Reference Standards
VCID: VC0020129
Molecular Formula: C4H10OS
Molecular Weight: 106.19 g/mol
| CAS No. | 505-10-2 |
|---|---|
| Product Name | 3-(Methylthio)-1-propanol |
| Molecular Formula | C4H10OS |
| Molecular Weight | 106.19 g/mol |
| IUPAC Name | 3-methylsulfanylpropan-1-ol |
| Standard InChI | InChI=1S/C4H10OS/c1-6-4-2-3-5/h5H,2-4H2,1H3 |
| Standard InChIKey | CZUGFKJYCPYHHV-UHFFFAOYSA-N |
| SMILES | CSCCCO |
| Canonical SMILES | CSCCCO |
| Density | d44 1.03 1.027-1.033 |
| Physical Description | pale yellowish, mobile liquid; powerful sweet, soup or meat-like odou |
| Description | 3-Methylthiopropanol, also known as methionol or fema 3415, belongs to the class of organic compounds known as dialkylthioethers. These are organosulfur compounds containing a thioether group that is substituted by two alkyl groups. 3-Methylthiopropanol is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). 3-Methylthiopropanol has been primarily detected in feces. Within the cell, 3-methylthiopropanol is primarily located in the cytoplasm. 3-Methylthiopropanol exists in all eukaryotes, ranging from yeast to humans. 3-Methylthiopropanol participates in a number of enzymatic reactions. In particular, 3-methylthiopropanol can be biosynthesized from propan-1-ol. 3-Methylthiopropanol can also be converted into 3-methylthiopropyl acetate. 3-Methylthiopropanol is a sweet, onion, and potato tasting compound that can be found in a number of food items such as celery leaves, onion-family vegetables, chives, and nance. This makes 3-methylthiopropanol a potential biomarker for the consumption of these food products. 3-methylthiopropanol is an alkyl sulfide that is propan-1-ol substituted by a methylsulfanyl group at position 3. It is a volatile compound found in wines and produced during fermentation. It has a role as a Saccharomyces cerevisiae metabolite. It is an aliphatic sulfide and a methyl sulfide. It derives from a propan-1-ol. |
| Solubility | slightly soluble in water; soluble in alcohol, propylene glycol and oils |
| Synonyms | 3-(Methylsulfanyl)-1-propanol; 3-(Methylthio)propanol; 3-Hydroxypropyl Methyl Sulfide; 3-Methylmercapto-1-propanol; 4-Thiapentan-1-ol; Methionol; NSC 2859; γ-Methylmercaptopropyl Alcohol; |
| PubChem Compound | 10448 |
| Last Modified | Nov 11 2021 |
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